Cas no 4454-05-1 (2-Methoxy-3,4-dihydro-2H-pyran)
2-Methoxy-3,4-dihydro-2H-pyran is a cyclic ether compound featuring a methoxy group attached to a partially saturated pyran ring. This structure imparts reactivity useful in organic synthesis, particularly as a versatile intermediate for constructing heterocyclic frameworks. Its electron-rich oxygen atoms and strained ring system make it a valuable precursor in cycloaddition reactions and nucleophilic substitutions. The compound’s stability under controlled conditions allows for precise functionalization, while its compatibility with various catalysts enhances its utility in complex molecular transformations. It is commonly employed in pharmaceutical and agrochemical research for synthesizing bioactive molecules. Proper handling under inert atmospheres is recommended due to its sensitivity to moisture and air.
4454-05-1 structure
Product Name:2-Methoxy-3,4-dihydro-2H-pyran
CAS No:4454-05-1
MF:C6H10O2
MW:114.142402172089
MDL:MFCD00006560
CID:85052
PubChem ID:87568040
Update Time:2025-06-06
2-Methoxy-3,4-dihydro-2H-pyran Chemical and Physical Properties
Names and Identifiers
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- 3,4-Dihydro-2-methoxy-2H-pyran
- 2-Methoxy-3,4-Dihydro-2H-Pyran
- Dihydromethoxypyran
- 3.4-Dihydro-2-methoxy-2H-pyran
- 2,3-Dihydro-2-methoxy-4H-pyran
- 2-Methoxy-2,3-dihydro-4H-pyran
- 2-Methoxy-3,4-dihydropyran
- 2H-2-Methoxy-3,4-dihydropyran
- 3,4-Dihydro-2-methoxypyran
- NSC 44974
- 2,3-Dihydro-2-methoxy(4H)pyran
- UNII-QF1850DW4W
- Tox21_200063
- DTXCID807570
- 2,3-Dihydro-2-methoxy[4H]pyran
- AKOS015915470
- EINECS 224-698-3
- NCGC00257617-01
- ?3,4-Dihydro-2-methoxy-2H-pyran
- 3,4-Dihydro-2-methoxy-2H-pyran, 99%
- CS-0150203
- NS00003422
- MFCD00006560
- 4454-05-1
- EC 224-698-3
- EN300-65007
- SCHEMBL727275
- BRN 0107274
- W-106189
- D1554
- CAS-4454-05-1
- DTXSID9027570
- 2H-Pyran, 3,4-dihydro-2-methoxy-
- NSC-44974
- NCGC00248511-01
- LS-13151
- QF1850DW4W
- 2H-Pyran,4-dihydro-2-methoxy-
- NSC44974
- Z995169098
- CHEMBL3181867
- Q27894404
- FT-0635304
- E77183
- F8880-1937
- 2Methoxy3,4dihydro2Hpyran
- 2-MDHP
- 2HPyran, 3,4dihydro2methoxy
- 2,3Dihydro2methoxy(4H)pyran
- 2Methoxy2,3dihydro4Hpyran
- 2-Methoxy-3,4-dihydro-2H-pyran
-
- MDL： MFCD00006560
- Inchi： 1S/C6H10O2/c1-7-6-4-2-3-5-8-6/h3,5-6H,2,4H2,1H3
- InChI Key： XCYWUZHUTJDTGS-UHFFFAOYSA-N
- SMILES： O1C=CCCC1OC
- BRN： 107274
Computed Properties
- Exact Mass: 114.06800
- Monoisotopic Mass: 114.06808
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 88.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 18.5
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.006
- Boiling Point: 127°C(lit.)
- Flash Point: 26 ºC
- Refractive Index: 1.442
- PSA: 18.46000
- LogP: 1.28300
- Solubility: Uncertain
2-Methoxy-3,4-dihydro-2H-pyran Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H225-H302+H332-H313-H315-H320-H335+H336-H371-H372
- Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P311-P370+P378-P403+P233-P405-P501
- Hazardous Material transportation number：1993
- Hazard Category Code： R10;R20;R36
- Safety Instruction： S9-S33-S16-S36-S26
- RTECS：UP7900000
-
Hazardous Material Identification：
- Storage Condition：Flammable area
- HazardClass：3
- PackingGroup：II
- TSCA：Yes
- Safety Term：3
- Packing Group：II
- Risk Phrases：R11; R22
- Packing Group：II
- Hazard Level：3
2-Methoxy-3,4-dihydro-2H-pyran Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Methoxy-3,4-dihydro-2H-pyran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A591944-25g |
3,4-Dihydro-2-methoxy-2H-pyran |
4454-05-1 | 99% | 25g |
$8.0 | 2025-02-26 | |
| TRC | M118665-125mg |
2-Methoxy-3,4-dihydro-2H-pyran |
4454-05-1 | 125mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M118665-250mg |
2-Methoxy-3,4-dihydro-2H-pyran |
4454-05-1 | 250mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M118665-625mg |
2-Methoxy-3,4-dihydro-2H-pyran |
4454-05-1 | 625mg |
$ 225.00 | 2022-06-04 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD81953-25g |
3,4-Dihydro-2-methoxy-2H-pyran |
4454-05-1 | 99% | 25g |
￥25.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD81953-100g |
3,4-Dihydro-2-methoxy-2H-pyran |
4454-05-1 | 99% | 100g |
￥69.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD81953-500g |
3,4-Dihydro-2-methoxy-2H-pyran |
4454-05-1 | 99% | 500g |
￥343.0 | 2024-04-18 | |
| abcr | AB133927-25 ml |
3,4-Dihydro-2-methoxy-2H-pyran, 97%; . |
4454-05-1 | 97% | 25 ml |
€46.20 | 2024-04-17 | |
| abcr | AB133927-500 ml |
3,4-Dihydro-2-methoxy-2H-pyran, 97%; . |
4454-05-1 | 97% | 500 ml |
€295.20 | 2024-04-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D835879-100g |
3,4-Dihydro-2-methoxy-2H-pyran |
4454-05-1 | 98% | 100g |
161.00 | 2021-05-17 |
2-Methoxy-3,4-dihydro-2H-pyran Suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:4454-05-1)
Order Number:SDF446;SFD572
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 27 November 2024 14:57
Price ($):
Email:sales1@senfeida.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:4454-05-1)3,4-DIHYDRO-2-METHOXY-2H-PYRAN
Order Number:sfd16108
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:4454-05-1)3,4-二氢-2-甲基-吡喃
Order Number:LE27079864
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:04
Price ($):discuss personally
Email:18501500038@163.com
2-Methoxy-3,4-dihydro-2H-pyran Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
4454-05-1 (2-Methoxy-3,4-dihydro-2H-pyran) Related Products
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- 85186-22-7(Ethanol, 2,2'-oxybis-, reaction products with 3,4-dihydro-2-methoxy-2H-pyran)
- 85186-23-8(ethanol, 2,2'-oxybis-, reaction products with 2-ethoxy-3,4-dihydro-2h-pyran and methanol)
- 103-75-3(3,4-Dihydro-2-ethoxy-2H-pyrane)
- 84066-88-6(1,2-ethanediol, reaction products with 3,4-dihydro-2-methoxy-2h-pyran)
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- 85186-21-6(ethanol, reaction products with 3,4-dihydro-2-methoxy-2h-pyran)
- 85186-43-2(2H-Pyran,3,4-dihydro-2-methoxy-, hydrolyzed)
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